9,11-epoxycholest-7-ene-3,5,6-triol
9,11-epoxycholest-7-ene-3,5,6-triol
Brand Name:
Vulcanchem
CAS No.:
120152-00-3
VCID:
VC0051054
InChI:
InChI=1S/C27H44O4/c1-16(2)7-6-8-17(3)19-9-10-20-21-13-22(29)26(30)14-18(28)11-12-25(26,5)27(21)23(31-27)15-24(19,20)4/h13,16-20,22-23,28-30H,6-12,14-15H2,1-5H3/t17-,18+,19?,20+,22-,23-,24-,25+,26+,27?/m1/s1
SMILES:
CC(C)CCCC(C)C1CCC2C1(CC3C4(C2=CC(C5(C4(CCC(C5)O)C)O)O)O3)C
Molecular Formula:
C27H44O4
Molecular Weight:
432.6 g/mol
9,11-epoxycholest-7-ene-3,5,6-triol
CAS No.: 120152-00-3
Main Products
VCID: VC0051054
Molecular Formula: C27H44O4
Molecular Weight: 432.6 g/mol
| CAS No. | 120152-00-3 |
|---|---|
| Product Name | 9,11-epoxycholest-7-ene-3,5,6-triol |
| Molecular Formula | C27H44O4 |
| Molecular Weight | 432.6 g/mol |
| IUPAC Name | (2S,5S,7R,8R,11R,15R,17R)-2,15-dimethyl-14-[(2R)-6-methylheptan-2-yl]-18-oxapentacyclo[8.8.0.01,17.02,7.011,15]octadec-9-ene-5,7,8-triol |
| Standard InChI | InChI=1S/C27H44O4/c1-16(2)7-6-8-17(3)19-9-10-20-21-13-22(29)26(30)14-18(28)11-12-25(26,5)27(21)23(31-27)15-24(19,20)4/h13,16-20,22-23,28-30H,6-12,14-15H2,1-5H3/t17-,18+,19?,20+,22-,23-,24-,25+,26+,27?/m1/s1 |
| Standard InChIKey | HJWIFUYWCCWKOA-NNBUKKMOSA-N |
| Isomeric SMILES | C[C@H](CCCC(C)C)C1CC[C@@H]2[C@@]1(C[C@@H]3C4(C2=C[C@H]([C@@]5([C@@]4(CC[C@@H](C5)O)C)O)O)O3)C |
| SMILES | CC(C)CCCC(C)C1CCC2C1(CC3C4(C2=CC(C5(C4(CCC(C5)O)C)O)O)O3)C |
| Canonical SMILES | CC(C)CCCC(C)C1CCC2C1(CC3C4(C2=CC(C5(C4(CCC(C5)O)C)O)O)O3)C |
| Synonyms | 9 alpha,11 alpha-5 alpha-cholest-7-ene-3 beta,5,6 beta-triol 9,11-ECET 9,11-epoxycholest-7-ene-3,5,6-triol |
| PubChem Compound | 129060 |
| Last Modified | Nov 11 2021 |
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